N1-benzyl-N2-((1-(2-hydroxyethoxy)cyclopentyl)methyl)oxalamide
Description
N1-benzyl-N2-((1-(2-hydroxyethoxy)cyclopentyl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H24N2O4 and its molecular weight is 320.389. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties
Compounds with similar structural motifs have been investigated for their antimicrobial properties. For instance, p-Cymene, a monoterpene, has shown a range of biological activities including antimicrobial effects. It's part of plant extracts and essential oils traditionally used in medicines as antimicrobial agents. Research suggests further studies are required to confirm the beneficial effects of such compounds in human healthcare and biomedical applications, potentially including materials functionalization and nanomaterials (Marchese et al., 2017).
Enzyme Inhibition and Therapeutic Applications
Benzoxaborole derivatives have been identified as promising therapeutic agents due to their unique ability to inhibit specific enzymes essential for the life cycle of various pathogens. This class of compounds, which shares some similarity in terms of heterocyclic structures with "N1-benzyl-N2-((1-(2-hydroxyethoxy)cyclopentyl)methyl)oxalamide," has been applied in developing anti-bacterial, anti-fungal, anti-protozoal, and anti-viral agents, as well as anti-inflammatory drugs. Some benzoxaborole compounds have entered clinical trials, indicating the potential of heterocyclic compounds in medicinal chemistry (Nocentini et al., 2018).
Antioxidant Properties
Antioxidant capacity assays have been developed to measure the reducing power and radical scavenging ability of compounds, which are crucial for evaluating the therapeutic potential of antioxidants in mitigating oxidative stress-related conditions. Given the structural complexity of "this compound," its potential antioxidant properties could be assessed using similar methodologies to understand its role in preventing cellular damage and its implications in diseases such as diabetes, cancer, and cardiovascular diseases (Huang et al., 2005).
Properties
IUPAC Name |
N-benzyl-N'-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4/c20-10-11-23-17(8-4-5-9-17)13-19-16(22)15(21)18-12-14-6-2-1-3-7-14/h1-3,6-7,20H,4-5,8-13H2,(H,18,21)(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPYHGQQTDHZUSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)C(=O)NCC2=CC=CC=C2)OCCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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